2'-Hydroxy-3',5',6'-trimethoxyacetophenone

• CAS RN: 72424-28-3
• Molecular Formula: C11H14O5
• Molecular Weight: 226.23 g/mol
• IUPAC Name: 1-(2-hydroxy-3,5,6-trimethoxyphenyl)ethanone
• InChI: InChI=1S/C11H14O5/c1-6(12)9-10(13)7(14-2)5-8(15-3)11(9)16-4/h5,13H,1-4H3
• InChI Key: XIEGFZCOMWQBCB-UHFFFAOYSA-N
• SMILES: CC(=O)C1=C(C(=CC(=C1OC)OC)OC)O

Description

2’-Hydroxy-3’,5’,6’-trimethoxyacetophenone is a chemical compound with the linear formula C11H14O5. It has a molecular weight of 226.231. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals. It has been isolated from Croton anisodontus and has shown anxiolytic-like effects in adult zebrafish via serotonergic neuromodulation.

Synthesis Analysis

The synthesis of chalcones, which are derived from 2’-Hydroxy-3’,5’,6’-trimethoxyacetophenone, has been reported. These chalcones were synthesized from the natural product 2-hydroxy-3,4,6-trimethoxyacetophenone. The synthesis was characterized by nuclear magnetic resonance (NMR) and infrared spectroscopy.

Molecular Structure Analysis

The molecular structure of 2’-Hydroxy-3’,5’,6’-trimethoxyacetophenone is represented by the linear formula C11H14O5. It has a molecular weight of 226.231.

Mechanism of Action

The compound has been studied for its anxiolytic-like effects in adult zebrafish. The study suggests that the 5HTR 1 and 5HTR 2C receptors may be involved in the pharmacological performance of this acetophenone in the central nervous system.

Future Directions

The future directions of research on 2’-Hydroxy-3’,5’,6’-trimethoxyacetophenone could involve further investigation into its anxiolytic-like effects and its potential use in the synthesis of chalcones. More research is needed to fully understand its properties and potential applications.